Cas no 350989-57-0 (Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
• CAS No: 350989-57-0
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• MDL: MFCD01922084
• CID: 876630
• PubChem ID: 874681
• Update Time: 2026-04-29

Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
• methyl 2-amino-4-(4-chlorophenyl)-5-methyl-3-thiophenecarboxylate
• AC1LI5CT
• AK-968
• ALBB-001759
• BBL016155
• CBMicro_046725
• CTK4H3555
• MolPort-000-886-152

• MDL： MFCD01922084
• Inchi： InChI=1S/C13H12ClNO2S/c1-7-10(8-3-5-9(14)6-4-8)11(12(15)18-7)13(16)17-2/h3-6H,15H2,1-2H3
• InChI Key： YDTXFIUCMWUHLI-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=C(C=C2)Cl)C(=C(N)S1)C(=O)OC

Computed Properties

• Exact Mass: 281.02800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 80.56000
• LogP: 4.32690

Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate

Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-57-0): A Comprehensive Overview

Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-57-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular formula of Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate is C₁₆H₁₃ClN₂O₃, reflecting its complex composition and potential biological activity. The presence of multiple functional groups, including an amino group, a chlorophenyl moiety, and a thiophene ring, contributes to its unique chemical profile and reactivity. These features are particularly intriguing for researchers seeking to develop novel therapeutic agents with enhanced efficacy and selectivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and structural versatility. Among these, thiophene derivatives have emerged as a prominent class of molecules with potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The compound Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate is no exception and has been the subject of numerous studies aimed at uncovering its pharmacological properties.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a manner that could lead to the development of new drugs. The amino group and chlorophenyl moiety are particularly noteworthy, as they can engage in hydrogen bonding and hydrophobic interactions with proteins and other biomolecules. These interactions are crucial for modulating biological pathways and may provide the basis for therapeutic intervention.

Recent research has highlighted the potential of Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate as a scaffold for drug discovery. Studies have demonstrated its ability to inhibit certain enzymes and receptors involved in disease progression. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on kinases, which are often overactive in cancer cells. Additionally, its interaction with other biological targets has been explored, indicating potential applications in treating inflammatory conditions and neurological disorders.

The synthesis of Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate molecular framework of this compound. These methods not only improve efficiency but also allow for the introduction of various functional groups with precision.

The pharmacokinetic properties of Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate are also of great interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Preliminary studies have shown that it exhibits moderate solubility in water and lipids, suggesting that it may have good bioavailability. Further research is needed to fully characterize its pharmacokinetic profile and identify any potential metabolic pathways or interactions with other drugs.

In conclusion, Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate (CAS No. 350989-57-0) represents a promising candidate for drug development due to its unique chemical structure and potential biological activities. Ongoing research continues to uncover new insights into its pharmacological properties and mechanisms of action. As our understanding of this compound grows, it holds the potential to contribute significantly to the development of novel therapeutic agents that address unmet medical needs.